4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione

• IUPAC Name: (4E)-4-[(3-chloro-5-ethoxy-4-hydroxyphenyl)methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C18H15ClN2O4/c1-2-25-15-10-11(9-14(19)16(15)22)8-13-17(23)20-21(18(13)24)12-6-4-3-5-7-12/h3-10,22H,2H2,1H3,(H,20,23)/b13-8+
• InChI Key: NOUWXUCRPTWRBZ-MDWZMJQESA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(=O)NN(C2=O)C3=CC=CC=C3)Cl)O
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(=O)NN(C2=O)C3=CC=CC=C3)Cl)O
• Molecular Formula: C18H15ClN2O4
• Molecular Weight: 358.8 g/mol

Description

4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione, also known as CEHP, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. It is a member of the pyrazolidinedione family of compounds, which are known for their anti-inflammatory and analgesic properties. CEHP has been found to have a wide range of potential applications in scientific research, including as a tool for studying the mechanisms of inflammation and pain.

Mechanism of Action

The mechanism of action of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione is not fully understood, but it is believed to act by inhibiting the production of prostaglandins, which are known to play a key role in the inflammatory response. 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins.
Biochemical and Physiological Effects:
4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione has been found to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione has been found to have antioxidant and neuroprotective effects. It has also been shown to have a positive effect on glucose metabolism, making it a potential treatment for diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione for lab experiments is its potent anti-inflammatory and analgesic properties. This makes it a valuable tool for studying the mechanisms of inflammation and pain. However, one of the limitations of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for research on 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione. One area of interest is in the development of new formulations of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione that are more soluble in water, making it easier to administer in experiments. Another potential direction is in the study of the neuroprotective effects of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione, which could have implications for the treatment of neurological disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanisms of action of 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione, which could lead to the development of new drugs with similar properties.

Scientific Research Applications

4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione has been extensively studied for its potential applications in scientific research. One of the most promising areas of research is in the study of inflammation and pain. 4-(3-chloro-5-ethoxy-4-hydroxybenzylidene)-1-phenyl-3,5-pyrazolidinedione has been found to have potent anti-inflammatory and analgesic properties, making it a valuable tool for studying the mechanisms of these processes.